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Introduction
Molybdenum and its alloys are critical materials in high-temperature experimental setups due

to their exceptional strength at elevated temperatures, high melting point, low coefficient of

thermal expansion, and good thermal conductivity.[1][2] These properties make them ideal for

applications in vacuum furnaces, aerospace components, and as structural materials in high-

temperature testing rigs.[3][4] This document provides detailed application notes and protocols

for the use of two common molybdenum alloys, TZM and Molybdenum-Lanthanum (Mo-La),

in high-temperature experiments.

Key Molybdenum Alloys for High-Temperature
Applications
Two of the most prevalent molybdenum alloys for high-temperature use are TZM and Mo-La.
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TZM (Titanium-Zirconium-Molybdenum): This alloy typically contains 0.5% Titanium, 0.08%

Zirconium, and 0.02% Carbon. The addition of these elements enhances the high-

temperature strength and recrystallization temperature of pure molybdenum.[4][5] TZM is

known for its superior strength and creep resistance at temperatures between 700°C and

1400°C.[4]

Mo-La (Molybdenum-Lanthanum Oxide): This is an oxide dispersion-strengthened (ODS)

alloy containing a small amount of lanthanum oxide (La₂O₃). The dispersed oxide particles

create a stacked fiber microstructure that is stable up to 2000°C, providing excellent creep

resistance.[6] Mo-La alloys are particularly noted for their improved ductility and wear

resistance at high temperatures.[6]

Data Presentation: Comparative Properties of
Molybdenum Alloys
The selection of a suitable molybdenum alloy for a high-temperature experiment depends on

the specific mechanical and thermal loads it will endure. The following tables summarize key

quantitative data for TZM and Mo-La alloys at various temperatures.

Property
Pure

Molybdenum
TZM Alloy Mo-La Alloy Test Conditions

Composition 99.95% Mo

~0.5% Ti, 0.08%

Zr, 0.02% C, bal.

Mo

~0.7% La₂O₃,

bal. Mo
-

Melting Point 2623°C ~2620°C ~2620°C -

Recrystallization

Temperature
~1000°C[3] >1200°C[7] >1400°C[3] -

Recommended

Max. Use Temp.
<1000°C (in air) 700 - 1400°C[4]

Up to 2000°C (in

vacuum/inert)[6]

Varies with

atmosphere

Table 1: General Properties of Molybdenum and its Alloys.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.rembar.com/when-to-use-tzm-alloy-instead-of-pure-molybdenum/
https://www.ceramaterials.com/wp-content/uploads/2021/12/CM_TDS_Molybdenum_TZM__Mola_12_21.pdf
https://www.rembar.com/when-to-use-tzm-alloy-instead-of-pure-molybdenum/
https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.ceramaterials.com/molybdenum-tungsten-alloys/
https://www.ceramaterials.com/molybdenum-tungsten-alloys/
https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.firmetal.com/blog/blog-show635.html
https://www.researchgate.net/publication/232370375_Effects_of_Strain_Rate_on_Tensile_Properties_of_TZM_and_Mo-5_Re
https://www.firmetal.com/blog/blog-show635.html
https://www.rembar.com/when-to-use-tzm-alloy-instead-of-pure-molybdenum/
https://www.ceramaterials.com/molybdenum-tungsten-alloys/
https://www.benchchem.com/product/b10779119/docs?utm_src=pdf-body#application-of-molybdenum-alloys-in-high-temperature-experiments-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature

(°C)
Alloy

Ultimate Tensile

Strength (UTS)

(MPa)

Yield Strength

(YS) (MPa)
Elongation (%)

Room

Temperature
Pure Mo 916.3 - 6.5[8]

Room

Temperature
TZM 1096 - 7[7]

Room

Temperature
Mo-La 783 - 37.5[9]

1200 TZM ~450 ~380 ~10

1400 Mo-La
Decreases

significantly
-

Decreases

significantly[10]

1400 TZM
Decreases with

temp
-

Increases with

temp[3]

Table 2: Tensile Properties of Molybdenum Alloys at Various Temperatures.

Temperature (°C) Alloy Hardness (Vickers)

Room Temperature Pure Mo 230

Room Temperature TZM 250 - 350

Elevated (General) TZM Higher than pure Mo

Table 3: Hardness of Molybdenum and TZM Alloy.

Experimental Protocols
The following are detailed protocols for key high-temperature experiments utilizing

molybdenum alloys. These protocols are based on established ASTM standards and

methodologies from scientific literature.

Protocol 1: High-Temperature Tensile Testing
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Objective: To determine the ultimate tensile strength, yield strength, and elongation of

molybdenum alloys at elevated temperatures. This protocol is guided by principles outlined in

ASTM E21.

Materials and Equipment:

Tensile testing machine equipped with a high-temperature furnace and extensometer.

Molybdenum alloy test specimens (e.g., TZM or Mo-La) machined to standard dimensions.

High-temperature grips (e.g., made of a higher-temperature refractory metal or ceramic).

Inert gas supply (e.g., Argon) to prevent oxidation.

Thermocouples for temperature monitoring.

Procedure:

Specimen Preparation:

Machine the molybdenum alloy into a standard tensile specimen geometry (dog-bone

shape).

Measure and record the initial gauge length and cross-sectional area of the specimen.

Visually inspect the specimen for any surface defects.

Experimental Setup:

Mount the specimen securely in the grips of the tensile testing machine.

Position the furnace around the specimen and ensure uniform heating of the gauge

section.

Attach the high-temperature extensometer to the gauge section of the specimen.

Place thermocouples in close proximity to the specimen to accurately monitor the

temperature.
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Purge the furnace with an inert gas to create a non-oxidizing atmosphere.

Heating and Soaking:

Heat the specimen to the desired test temperature at a controlled rate.

Once the target temperature is reached, allow the specimen to soak for a predetermined

time (e.g., 30 minutes) to ensure thermal equilibrium.

Tensile Test:

Apply a tensile load to the specimen at a constant strain rate.

Record the load and displacement data continuously throughout the test.

Continue the test until the specimen fractures.

Data Analysis:

Plot the stress-strain curve from the recorded data.

Determine the ultimate tensile strength, 0.2% offset yield strength, and percentage

elongation from the stress-strain curve.

Examine the fracture surface to understand the failure mode.
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Preparation

Testing

Analysis

Specimen Preparation
(Machining & Measurement)

Experimental Setup
(Mounting, Furnace, Extensometer)

Heating & Soaking
(Controlled Rate, Thermal Equilibrium)

Tensile Test
(Constant Strain Rate, Data Recording)

Data Analysis
(Stress-Strain Curve, Property Calculation)

Fracture Surface Analysis
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Preparation

Testing

Analysis

Specimen Preparation & Setup

Heating & Thermal Stabilization

Constant Load Application

Long-Term Creep Test
(Constant Load & Temp, Strain Recording)

Data Analysis
(Creep Curve, Creep Rate, Time to Rupture)
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Preparation

Testing

Analysis

Sample Preparation
(Cutting, Cleaning, Weighing)

Oxidation Test
(Furnace Heating, Gas Exposure)

Post-Test Analysis
(Weight Change, Surface Characterization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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